Cas no 1024414-95-6 (1-((4-(Phenylmethoxy)phenyl)carbonyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide)

• Product Name: 1-((4-(Phenylmethoxy)phenyl)carbonyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide
• CAS No: 1024414-95-6
• MF: C₂₂H₁₈F₃N₃O₃
• MW: 429.391835689545
• MDL: MFCD00129640
• CID: 5032114
• Update Time: 2025-10-29

1-((4-(Phenylmethoxy)phenyl)carbonyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide Chemical and Physical Properties

Names and Identifiers

• 1-((4-(PHENYLMETHOXY)PHENYL)CARBONYL)-4-(3-(TRIFLUOROMETHYL)PHENYL)SEMICARBAZIDE
• 4-(benzyloxy)-N-({[3-(trifluoromethyl)phenyl]carbamoyl}amino)benzamide
• 1-((4-(Phenylmethoxy)phenyl)carbonyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide

• MDL： MFCD00129640
• Inchi： 1S/C22H18F3N3O3/c23-22(24,25)17-7-4-8-18(13-17)26-21(30)28-27-20(29)16-9-11-19(12-10-16)31-14-15-5-2-1-3-6-15/h1-13H,14H2,(H,27,29)(H2,26,28,30)
• InChI Key： KDUWKHLCKYKBSB-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=C(C=1)NC(NNC(C1C=CC(=CC=1)OCC1C=CC=CC=1)=O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 588
• XLogP3: 4.4
• Topological Polar Surface Area: 79.5

Additional information on 1-((4-(Phenylmethoxy)phenyl)carbonyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide

Introduction to 1-((4-(Phenylmethoxy)phenyl)carbonyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide (CAS No. 1024414-95-6) in Modern Chemical and Pharmaceutical Research

1-((4-(Phenylmethoxy)phenyl)carbonyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide, identified by the CAS number 1024414-95-6, is a sophisticated organic compound that has garnered significant attention in the realms of chemical biology and pharmaceutical innovation. This compound, characterized by its intricate molecular architecture, combines a carbonyl group with a semicarbazide moiety, flanked by phenyl rings substituted with methoxy and trifluoromethyl groups, respectively. Such structural features not only contribute to its unique chemical properties but also open up diverse possibilities for its application in drug discovery and therapeutic development.

The presence of the phenylmethoxy group in the 4-position of one phenyl ring and the trifluoromethyl group in the 3-position of the other phenyl ring introduces electronic and steric effects that can modulate the reactivity and binding affinity of the molecule. These substituents are particularly noteworthy because they are frequently employed in medicinal chemistry to enhance metabolic stability, improve bioavailability, and target specific biological pathways. The semicarbazide moiety, on the other hand, is a well-known pharmacophore that has been extensively studied for its potential antimicrobial, anti-inflammatory, and anticancer properties.

In recent years, there has been a surge in research focused on developing novel semicarbazide derivatives as lead compounds for therapeutic intervention. The compound 1-((4-(Phenylmethoxy)phenyl)carbonyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide stands out in this context due to its multifaceted structural features. The carbonyl group at the C1 position of the semicarbazide moiety can participate in hydrogen bonding interactions, which are crucial for binding to biological targets. Additionally, the electron-withdrawing nature of the trifluoromethyl group can enhance the lipophilicity of the molecule, making it more likely to cross biological membranes.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cancer progression. For instance, studies have suggested that semicarbazide derivatives can interact with metalloproteinases and kinases, which are key players in tumor growth and metastasis. The specific arrangement of substituents in 1-((4-(Phenylmethoxy)phenyl)carbonyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide may confer selectivity for certain targets over others, thereby reducing off-target effects. This is particularly important in drug development, where minimizing side effects is paramount.

The phenylmethoxy group at the 4-position of one phenyl ring may also contribute to the compound's solubility and bioavailability. Phenolic ethers are known to exhibit good water solubility while maintaining favorable pharmacokinetic profiles. This balance between hydrophilicity and lipophilicity is often sought after in drug design to ensure efficient absorption, distribution, metabolism, and excretion (ADME). Furthermore, the presence of multiple aromatic rings can facilitate π-π stacking interactions with biological targets, which can strengthen binding affinity.

Recent advances in computational chemistry have enabled researchers to predict the binding modes and affinity of small molecules like 1-((4-(Phenylmethoxy)phenyl)carbonyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide to their intended targets with remarkable accuracy. Molecular docking simulations have shown that this compound can bind effectively to enzymes such as carbonic anhydrase and matrix metalloproteinases (MMPs), which are implicated in various diseases including cancer and neurodegenerative disorders. These computational studies provide valuable insights into how structural modifications can be made to optimize potency and selectivity.

In vitro studies have also demonstrated promising results regarding the biological activity of this compound. For example, preliminary experiments have indicated that 1-((4-(Phenylmethoxy)phenyl)carbonyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide exhibits inhibitory effects on certain cancer cell lines by disrupting critical signaling pathways involved in cell proliferation and survival. The exact mechanisms by which this occurs are still under investigation but preliminary data suggest that it may interfere with both extracellular signal-regulated kinases (ERKs) and Janus kinases (JAKs).

The significance of this compound extends beyond its potential as a standalone therapeutic agent. It serves as a valuable scaffold for further derivatization and optimization through structure-activity relationship (SAR) studies. By systematically modifying specific substituents or functional groups within its molecular framework, researchers can explore new chemical space while retaining key pharmacological properties. This approach is particularly useful for identifying compounds with enhanced efficacy or reduced toxicity compared to existing drugs.

The development of novel pharmaceuticals often involves interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The case of 1-((4-(Phenylmethoxy)phenyl)carbonyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide exemplifies how such collaborations can lead to groundbreaking discoveries. By integrating knowledge from various fields—including organic synthesis techniques such as palladium-catalyzed cross-coupling reactions—scientists have been able to construct increasingly complex molecules with tailored properties.

Looking ahead,1-((4-(Phenylmethoxy)phenyl)carbonyl)-4-(3-(trifluoromethyl)phenyl)semicarbazide represents an exciting avenue for future research in medicinal chemistry. As our understanding of disease mechanisms continues to evolve so too will our ability to design molecules that precisely target pathological processes without causing undue harm. Whether it ultimately translates into a new treatment option remains uncertain but its potential warrants continued investigation using both experimental approaches alongside cutting-edge computational methods.